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Compound of Interest

tert-Butyl 3-ethynylazetidine-1-
Compound Name:
carboxylate

Cat. No.: B592247

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like tert-Butyl 3-ethynylazetidine-1-carboxylate
are paramount for laboratory safety and environmental compliance. This guide provides a
detailed, step-by-step procedure for the safe disposal of this compound, ensuring the well-
being of laboratory personnel and adherence to regulatory standards.

While some safety data sheets (SDS) classify tert-Butyl 3-ethynylazetidine-1-carboxylate as
a non-hazardous substance, other sources indicate potential hazards, including being harmful
if swallowed, causing skin and eye irritation, and potentially causing respiratory irritation.[1][2]
[3] Given this conflicting information, a cautious approach to disposal is recommended.

Key Compound Information

A summary of the essential data for tert-Butyl 3-ethynylazetidine-1-carboxylate is presented
below:
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Property Value

CAS Number 287193-01-5

Molecular Formula C10H15NO2

Appearance Colorless to Yellow Liquid or Solid
Storage Conditions Sealed in a dry place at 2-8°C[2][3]

H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye

Hazard Statements o ] o
irritation), H335 (May cause respiratory irritation)

[1](2][3]

P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray),
] P305+P351+P338 (IF IN EYES: Rinse
Precautionary Statements ] ) ]
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing)[2][3]

Disposal Protocol: A Step-by-Step Approach

The following protocol outlines the recommended procedure for the safe disposal of tert-Butyl
3-ethynylazetidine-1-carboxylate.

Personal Protective Equipment (PPE) and Safety
Precautions

Before beginning any disposal procedures, ensure that all appropriate personal protective
equipment is worn. This includes:

o Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1]
o Hand Protection: Chemical-resistant gloves should be worn to avoid skin contact.

o Respiratory Protection: If handling the compound in a way that generates dust or vapors, use
a respirator. Work should be conducted in a well-ventilated area, preferably a fume hood.[1]
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» Protective Clothing: A lab coat or other protective clothing should be worn to protect against
accidental spills.

Waste Collection and Storage

Proper segregation and storage of chemical waste are critical to prevent accidental reactions
and ensure compliant disposal.

o Original Containers: Whenever possible, leave the chemical in its original container. This
ensures that the waste is clearly labeled with the chemical name and any associated
hazards.

o Waste Labeling: If transferring to a new container, ensure it is properly labeled as
"Hazardous Waste" and includes the full chemical name: "tert-Butyl 3-ethynylazetidine-1-
carboxylate.”

e No Mixing: Do not mix tert-Butyl 3-ethynylazetidine-1-carboxylate with other waste
streams.

e Secure Storage: Store the waste container in a designated, secure area away from
incompatible materials. The container should be tightly closed and stored in a well-ventilated
location.[1]

Spill Management

In the event of a spill, follow these procedures immediately:
o Clear the Area: Evacuate non-essential personnel from the immediate vicinity.

o Contain the Spill: Use an inert absorbent material such as sand, earth, or vermiculite to
contain the spill.[1]

o Collect the Residue: Carefully collect the absorbed material and any solid residues into a
labeled, sealable drum for disposal.[1]

o Decontaminate the Area: Wash the spill area thoroughly. Prevent runoff from entering drains.

[1]
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» Personal Decontamination: After cleanup, decontaminate and launder all protective clothing
and equipment before reuse.[1]

Final Disposal

The final disposal of tert-Butyl 3-ethynylazetidine-1-carboxylate must be conducted in
accordance with all national and local regulations.

o Authorized Waste Collection: Arrange for the disposal of the chemical waste through an
authorized hazardous or special waste collection point.[1] Do not attempt to dispose of this
chemical down the drain or in regular trash.

o Documentation: Maintain records of the disposal, including the date, quantity, and method of
disposal, as required by your institution's environmental health and safety (EHS) department.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for tert-Butyl 3-
ethynylazetidine-1-carboxylate.
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Caption: Disposal Workflow for tert-Butyl 3-ethynylazetidine-1-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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